![molecular formula C13H12N2O4S2 B3083993 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide CAS No. 1142207-20-2](/img/structure/B3083993.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C13H12N2O4S2 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Advanced Oxidation Processes for Degradation The degradation of acetaminophen (ACT), a compound structurally related to the specified chemical through its acetamide component, by advanced oxidation processes (AOPs) has been studied extensively. AOPs lead to the generation of various by-products, with the Fukui function predicting the most reactive sites in the ACT molecule. This study provides insights into the potential environmental impacts of pharmaceutical compounds and their degradation pathways, contributing to the development of more efficient treatment systems to mitigate their release into ecosystems. The findings underscore the importance of improving AOP systems for pharmaceutical degradation (Qutob et al., 2022).
Evaluation of Carcinogenic Potential Research into the carcinogenic potential of aromatic organic compounds, focusing on thiophene analogues of benzidine and 4-aminobiphenyl, provides valuable insights into the structural activity relationships of these compounds. The study synthesized compounds structurally related to the specified chemical, evaluating their potential carcinogenicity in vitro. This research contributes to understanding the carcinogenic risks associated with specific chemical structures, aiding in the safer design of pharmaceutical and industrial chemicals (Ashby et al., 1978).
Synthesis and Properties of Complex Compounds The synthesis and properties of complex compounds involving benzodioxin and thiazolyl motifs, like the specified chemical, have been reviewed. This includes the preparation, properties, and biological activities of such compounds. The review identifies gaps in current knowledge and suggests areas for future research, highlighting the versatility of these heterocyclic compounds in various applications, from medicinal chemistry to material science (Boča et al., 2011).
Biological Effects of Related Compounds The biological effects of acetamide and its derivatives, including their toxicological profiles, have been extensively reviewed. This research sheds light on the various biological responses elicited by these chemicals, reflecting the usage or proposed usage of these compounds. Such insights are crucial for assessing the safety and therapeutic potential of new drugs containing similar structural features (Kennedy, 2001).
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O4S2/c16-11(6-10-12(17)15-13(20)21-10)14-7-1-2-8-9(5-7)19-4-3-18-8/h1-2,5,10H,3-4,6H2,(H,14,16)(H,15,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGYRGUCEHSHFHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CC3C(=O)NC(=S)S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.